Cas no 53715-85-8 (2,4-dimethyl-1-benzofuran)

• Product Name: 2,4-dimethyl-1-benzofuran
• CAS No: 53715-85-8
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 4026566
• Update Time: 2025-06-09

2,4-dimethyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2,4-dimethyl-
• 2,4-dimethyl-1-benzofuran

• Inchi： 1S/C10H10O/c1-7-4-3-5-10-9(7)6-8(2)11-10/h3-6H,1-2H3
• InChI Key： VAJDUPSIEUTLHX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C)=C2C=C1C

Additional information on 2,4-dimethyl-1-benzofuran

Professional Introduction to 2,4-dimethyl-1-benzofuran (CAS No. 53715-85-8)

2,4-dimethyl-1-benzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 53715-85-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system, with two methyl substituents at the 2nd and 4th positions. The unique structural features of 2,4-dimethyl-1-benzofuran make it a versatile intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents.

The benzofuran scaffold is a privileged structure in medicinal chemistry due to its prevalence in numerous natural products and biologically active compounds. The presence of methyl groups at the 2nd and 4th positions in 2,4-dimethyl-1-benzofuran enhances its reactivity and functionalization potential, making it a valuable building block for drug discovery programs. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into more complex molecular architectures.

In recent years, researchers have been exploring the pharmacological properties of derivatives of 2,4-dimethyl-1-benzofuran. Studies have indicated that modifications to this core structure can lead to compounds with significant biological activity. For instance, certain analogs have demonstrated promising results in preclinical models as inhibitors of specific enzymes or receptors implicated in various diseases. The ability to fine-tune the electronic and steric properties of the benzofuran ring through strategic functionalization has opened new avenues for developing novel therapeutics.

The synthesis of 2,4-dimethyl-1-benzofuran typically involves condensation reactions between appropriate precursors, such as dimethyl acetoacetate and furfural derivatives. Modern synthetic approaches often employ catalytic systems that enhance yield and selectivity, reducing the environmental impact of the process. The growing emphasis on green chemistry has spurred interest in developing sustainable methods for producing this compound, including solvent-free reactions and biocatalytic transformations.

One of the most compelling aspects of 2,4-dimethyl-1-benzofuran is its role as a precursor in the synthesis of more complex molecules. For example, it can be converted into pharmacophores that interact with biological targets through hydrogen bonding or hydrophobic interactions. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs, with applications ranging from anti-inflammatory agents to antiviral compounds. The flexibility offered by the benzofuran core allows for diverse structural modifications, enabling chemists to tailor properties such as solubility, metabolic stability, and binding affinity.

The pharmacokinetic profile of derivatives of 2,4-dimethyl-1-benzofuran is another area of active investigation. By optimizing the substitution pattern on the benzofuran ring, researchers aim to improve oral bioavailability and reduce systemic toxicity. Computational modeling techniques have been instrumental in predicting how structural changes will affect pharmacokinetic properties, allowing for more rational drug design. These studies underscore the importance of 2,4-dimethyl-1-benzofuran as a key intermediate in medicinal chemistry.

Recent publications highlight the utility of 2,4-dimethyl-1-benzofuran in fragment-based drug discovery programs. Fragments are small molecules that bind to target proteins with moderate affinity but can be optimized into lead compounds through iterative chemical modifications. The benzofuran derivative serves as an effective scaffold for generating fragments with high binding entropy and favorable pharmacokinetic profiles. This approach has accelerated the discovery process for several therapeutic areas, including oncology and neurology.

The role of 2,4-dimethyl-1-benzofuran in material science is also emerging as an important area of research. Its aromatic structure and ability to undergo cross-coupling reactions make it a valuable precursor for synthesizing advanced materials with applications in electronics and optoelectronics. Researchers are exploring its potential use in creating organic semiconductors and light-emitting diodes (OLEDs), where its electron-deficient nature contributes to desirable electronic properties.

In conclusion,2,4-dimethyl-1-benzofuran (CAS No. 53715-85-8) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structural features make it an attractive intermediate for pharmaceutical synthesis, while its reactivity allows for diverse functionalization strategies. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a building block in drug discovery and material science.